Cas no 2640960-24-1 (4-{1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidine-3-carbonyl}thiomorpholine)

• Product Name: 4-{1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidine-3-carbonyl}thiomorpholine
• CAS No: 2640960-24-1
• MF: C₁₅H₂₃N₃O₂S
• MW: 309.427022218704
• CID: 5317397
• PubChem ID: 155800036
• Update Time: 2025-10-31

4-{1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidine-3-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-{1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidine-3-carbonyl}thiomorpholine
• 2640960-24-1
• F6753-3439
• AKOS040724590
• [1-[(2-Methyl-4-oxazolyl)methyl]-3-piperidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C15H23N3O2S/c1-12-16-14(11-20-12)10-17-4-2-3-13(9-17)15(19)18-5-7-21-8-6-18/h11,13H,2-10H2,1H3
• InChI Key： LAYGELQKJMFDCZ-UHFFFAOYSA-N
• SMILES： C(C1CCCN(CC2=COC(C)=N2)C1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 309.15109816g/mol
• Monoisotopic Mass: 309.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.6±45.0 °C(Predicted)
• pka: 6.70±0.10(Predicted)

Additional information on 4-{1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidine-3-carbonyl}thiomorpholine

Introduction to 4-{1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidine-3-carbonyl}thiomorpholine (CAS No. 2640960-24-1)

4-{1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidine-3-carbonyl}thiomorpholine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2640960-24-1, represents a fusion of heterocyclic chemistry and pharmacophore design, making it a promising candidate for various therapeutic applications. The molecular structure incorporates key functional groups such as the piperidine moiety and the thiomorpholine ring, which are known for their ability to modulate biological pathways and enhance drug-like characteristics.

The synthesis of 4-{1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidine-3-carbonyl}thiomorpholine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the 2-methyl-1,3-oxazol-4-yl group into the molecule introduces a high degree of complexity, which can influence both the solubility and bioavailability of the compound. Recent advancements in synthetic methodologies have enabled researchers to optimize these processes, leading to more efficient and scalable production methods.

In the realm of pharmaceutical research, 4-{1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidine-3-carbonyl}thiomorpholine has been explored for its potential in developing novel therapeutic agents. The combination of the piperidine and thiomorpholine moieties suggests that this compound may exhibit properties such as receptor binding affinity and metabolic stability, which are critical for drug efficacy. Preliminary studies have indicated that derivatives of this compound may have applications in treating neurological disorders, cardiovascular diseases, and other conditions where modulating specific biological pathways is essential.

The pharmacological profile of 4-{1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidine-3-carbonyl}thiomorpholine is currently under investigation in several academic and industrial research laboratories. Researchers are particularly interested in how the structural features of this compound interact with biological targets at the molecular level. High-throughput screening techniques and computational modeling have been employed to identify potential binding sites and assess the compound's interaction with enzymes and receptors. These studies aim to provide insights into the mechanisms of action and to guide the development of more targeted therapies.

The use of modern analytical techniques has also been crucial in characterizing 4-{1-[(2-methyl-1,3-oxazol-4-ylmethyl)piperidine-3-carbonyl}thiomorpholine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed structural information about the compound. This data is essential for understanding its conformational flexibility and for predicting how it might behave in biological systems. Additionally, computational methods like molecular dynamics simulations have been used to model the compound's behavior in different environments, further enhancing our understanding of its potential applications.

The development of new pharmaceuticals often involves iterative testing and refinement based on both preclinical and clinical data. For 4-{1-[(2-methyl-1,3-oxazol--4-yl)methyl]piperidine-3-carbonyl]thiomorpholine, ongoing studies are focusing on evaluating its efficacy and safety profiles in animal models before moving to human trials. These studies are designed to identify any potential side effects or limitations associated with the compound while also confirming its therapeutic potential. The results from these studies will be critical in determining whether this compound can be developed into a viable drug candidate for treating various diseases.

The field of medicinal chemistry is continuously evolving with new discoveries and innovations. The study of 4-{1-[(2-methyl-1,3-oxazol--4-yl)methyl]piperidine-3-carbonyl]thiomorpholine exemplifies how interdisciplinary approaches can lead to significant breakthroughs in drug development. By integrating knowledge from organic chemistry, biochemistry, pharmacology, and computational science, researchers are able to design and optimize molecules with tailored properties for therapeutic use. This collaborative effort not only accelerates the discovery process but also enhances the likelihood of developing effective treatments for complex diseases.

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